u Kraine u Kraine
Brand Name: Vulcanchem
CAS No.:
VCID: VC1808303
InChI: InChI=1S/C66H72N6O15PS.6ClH.3H2O/c1-70(25-43-37(4-7-49-64(43)85-31-76-49)58-46(73)16-34-19-52-55(82-28-79-52)22-40(34)61(58)70)13-10-67-88(89,68-11-14-71(2)26-44-38(5-8-50-65(44)86-32-77-50)59-47(74)17-35-20-53-56(83-29-80-53)23-41(35)62(59)71)69-12-15-72(3)27-45-39(6-9-51-66(45)87-33-78-51)60-48(75)18-36-21-54-57(84-30-81-54)24-42(36)63(60)72;;;;;;;;;/h4-9,19-24,46-48,58-63,73-75H,10-18,25-33H2,1-3H3,(H3,67,68,69,89);6*1H;3*1H2/q+3;;;;;;;;;/p-3/t46-,47-,48-,58-,59-,60-,61+,62+,63+,70?,71?,72?,88?;;;;;;;;;/m0........./s1
SMILES:
Molecular Formula: C66H81Cl6N6O18PS
Molecular Weight: 1522.1 g/mol

u Kraine

CAS No.:

Cat. No.: VC1808303

Molecular Formula: C66H81Cl6N6O18PS

Molecular Weight: 1522.1 g/mol

* For research use only. Not for human or veterinary use.

u Kraine -

Specification

Molecular Formula C66H81Cl6N6O18PS
Molecular Weight 1522.1 g/mol
IUPAC Name (1S,12S,13R)-24-[2-[bis[2-[(1S,12S,13R)-12-hydroxy-24-methyl-5,7,18,20-tetraoxa-24-azoniahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-2,4(8),9,14(22),15,17(21)-hexaen-24-yl]ethylamino]phosphinothioylamino]ethyl]-24-methyl-5,7,18,20-tetraoxa-24-azoniahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-2,4(8),9,14(22),15,17(21)-hexaen-12-ol;trihydroxide;hexahydrochloride
Standard InChI InChI=1S/C66H72N6O15PS.6ClH.3H2O/c1-70(25-43-37(4-7-49-64(43)85-31-76-49)58-46(73)16-34-19-52-55(82-28-79-52)22-40(34)61(58)70)13-10-67-88(89,68-11-14-71(2)26-44-38(5-8-50-65(44)86-32-77-50)59-47(74)17-35-20-53-56(83-29-80-53)23-41(35)62(59)71)69-12-15-72(3)27-45-39(6-9-51-66(45)87-33-78-51)60-48(75)18-36-21-54-57(84-30-81-54)24-42(36)63(60)72;;;;;;;;;/h4-9,19-24,46-48,58-63,73-75H,10-18,25-33H2,1-3H3,(H3,67,68,69,89);6*1H;3*1H2/q+3;;;;;;;;;/p-3/t46-,47-,48-,58-,59-,60-,61+,62+,63+,70?,71?,72?,88?;;;;;;;;;/m0........./s1
Standard InChI Key LFTDQODXWHAEQD-FPEAUZLZSA-K
Isomeric SMILES C[N+]1(CC2=C(C=CC3=C2OCO3)[C@@H]4[C@H]1C5=CC6=C(C=C5C[C@@H]4O)OCO6)CCNP(=S)(NCC[N+]7(CC8=C(C=CC9=C8OCO9)[C@@H]1[C@H]7C2=CC3=C(C=C2C[C@@H]1O)OCO3)C)NCC[N+]1(CC2=C(C=CC3=C2OCO3)[C@@H]2[C@H]1C1=CC3=C(C=C1C[C@@H]2O)OCO3)C.[OH-].[OH-].[OH-].Cl.Cl.Cl.Cl.Cl.Cl
Canonical SMILES C[N+]1(CC2=C(C=CC3=C2OCO3)C4C1C5=CC6=C(C=C5CC4O)OCO6)CCNP(=S)(NCC[N+]7(CC8=C(C=CC9=C8OCO9)C1C7C2=CC3=C(C=C2CC1O)OCO3)C)NCC[N+]1(CC2=C(C=CC3=C2OCO3)C2C1C1=CC3=C(C=C1CC2O)OCO3)C.[OH-].[OH-].[OH-].Cl.Cl.Cl.Cl.Cl.Cl

Introduction

Ukraine's Critical Role in Global Pharmaceutical Research

Building Block Infrastructure

Ukraine has developed a surprisingly significant position in the global pharmaceutical supply chain, with companies like Enamine playing a vital role in drug discovery worldwide. As the largest among Ukrainian chemical suppliers, Enamine has built exceptional capacity in providing essential chemicals for drug development processes globally. Their infrastructure supports thousands of drug discovery and biotech companies, including major pharmaceutical corporations and hundreds of research institutions .

Market Share Analysis

The scale of Ukrainian involvement in global pharmaceutical research is substantial and quantifiable. According to comprehensive market research conducted in 2018, Ukrainian and Russian companies (with Enamine being the largest) supply approximately 80% of the world's screening compounds for high-throughput screening programs in drug discovery . This staggering market dominance illustrates Ukraine's outsized influence in an essential scientific sector.

Supplier OriginGlobal Market Share in Screening Compounds
Ukraine/Russia80%
Rest of World20%

Disruption Impact

The Russian invasion beginning in February 2022 created significant disruptions in this critical scientific supply chain. Industry executives expressed immediate concern about the potential impact on global drug discovery programs, with Derek Lowe, a prominent voice in medicinal chemistry, noting that "Pretty much everybody orders from them at one time or another" . This disruption has affected numerous early-stage drug discovery programs worldwide, causing complications and delays in pharmaceutical development pipelines .

Emerging Psychedelic Research Initiatives

Regulatory Framework Development

In a significant scientific policy shift, Ukraine has recently taken steps to enable legal psychedelic research. In March 2025, the Ukrainian Ministry of Health published two key draft documents for public consultation that would establish the legal foundation for psychedelic research in the country .

The proposed regulatory changes include:

  • Rescheduling several psychedelic substances (psilocybin, psilocin, LSD, DMT, 5-MeO-DMT, MDMA, and ibogaine) to allow their use in scientific and educational contexts

  • Establishing a detailed by-law outlining how research involving these scheduled substances would be conducted, including licensing requirements, applicant qualifications, necessary safeguards, and protocols for tracking, storing, and destroying substances

Collaborative Infrastructure

The development of Ukraine's psychedelic research ecosystem has been supported through international collaboration. The Psychedelic Access and Research European Alliance (PAREA) has worked closely with Ukrainian partners, including the Ukrainian Psychedelic Research Association (UPRA) and the International Renaissance Foundation, to build the necessary infrastructure for scientific advancement in this field .

This initiative began with a foundational workshop in Warsaw in June 2024, which brought together nearly 50 Ukrainian and international stakeholders to establish a shared roadmap and build trust across different communities .

Geopolitical Significance and Conflict

Historical Importance

Ukraine's geopolitical significance cannot be overstated. As the second-most populous and powerful republic in the former Soviet Union, Ukraine was home to substantial agricultural production, defense industries, military installations (including the Black Sea Fleet), and components of the nuclear arsenal. Its decision to become independent in 1991 was instrumental in the dissolution of the Soviet Union .

Internal Divisions

Since gaining independence, Ukraine has faced the challenge of balancing its foreign relations while addressing deep internal divisions:

RegionLinguistic PredominanceGeopolitical Orientation
Western UkraineUkrainian-speakingPro-European integration
Eastern UkraineRussian-speakingPro-Russian alignment

These divisions have contributed to the country's vulnerability to external pressure and intervention .

Russian Invasion and Territorial Conflict

Ukraine became an active battleground in 2014 when Russia annexed Crimea and began supporting separatists in the Donbas region, marking the first territorial annexation in Europe since World War II. The conflict in Donbas resulted in over 14,000 deaths between 2014 and 2021 .

This regional conflict escalated dramatically in February 2022 when Russia launched a full-scale invasion with approximately 200,000 troops entering Ukrainian territory from multiple directions. Russian President Vladimir Putin framed this invasion as an attempt to "de-Nazify" and "de-militarize" Ukraine, claims that have been widely dismissed by Western leaders as propaganda .

Humanitarian Impact

Civilian Casualties

The human toll of the conflict has been severe, with ongoing attacks resulting in civilian casualties. A particularly devastating Russian attack on April 6, 2025, in the Ukrainian city of Kryvyi Rih killed 18 people, including nine children who were playing in a park. The UN Human Rights Office documented this attack, noting it was "the deadliest single strike harming children which the Office has verified since the start of the full-scale invasion" .

Chemical Weapons Allegations

The conflict has included serious allegations of chemical weapons use. In May 2024, the United States accused Russia of deploying chemical weapons in Ukraine, specifically the choking agent chloropicrin, allegedly to dislodge Ukrainian forces from fortified positions. This would constitute a violation of the Chemical Weapons Convention (CWC), to which Russia is a signatory .

Chemical AgentReported EffectsLegal Status
ChloropicrinIrritation of lungs, eyes, skin; can cause vomiting, nausea, diarrheaBanned under Chemical Weapons Convention
Riot control agents (tear gas)Temporary incapacitationRestricted use in warfare under CWC

The Kremlin has rejected these accusations as "baseless," asserting that Russia adheres to its obligations under the CWC .

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator